N-Benzyl-2-(4-chloro-3-(trifluoromethyl)phenoxy)butanamide

• CAS No.: 86464-62-2
• Molecular Formula: C18H17ClF3NO2
• Molecular Weight: 371.8 g/mol
• IUPAC Name: N-benzyl-2-[4-chloro-3-(trifluoromethyl)phenoxy]butanamide
• InChI: InChI=1S/C18H17ClF3NO2/c1-2-16(17(24)23-11-12-6-4-3-5-7-12)25-13-8-9-15(19)14(10-13)18(20,21)22/h3-10,16H,2,11H2,1H3,(H,23,24)
• InChI Key: UKHHXMGOQLIZJH-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NCC1=CC=CC=C1)OC2=CC(=C(C=C2)Cl)C(F)(F)F

Description

N-Benzyl-2-(4-chloro-3-(trifluoromethyl)phenoxy)butanamide is a useful research compound. Its molecular formula is C18H17ClF3NO2 and its molecular weight is 371.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 ml of toluene were dissolved 1.6 g (0.015 mole) of benzylamine and 2.4 g (0.030 mole) of pyridine. Then, was added dropwise thereto a solution of 3.0 g (0.010 mole) of 2-(4-chloro-3-trifluoromethylphenoxy)-butyroyl chloride in 30 ml of toluene and the mixture was treated, according to the same procedure as in Synthesis Example 10. The resultant crude crystals were recrystallized from ethanol to give 1.6 g of N-benzyl-2-(4-chloro-3-trifluoromethylphenoxy)-butyramide melting at 93°-95° C. as colorless needless.